Cas no 2229630-60-6 (O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine)

• Product Name: O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine
• CAS No: 2229630-60-6
• MF: C₄H₅BrN₂OS
• MW: 209.064298391342
• CID: 6557937
• PubChem ID: 67075097
• Update Time: 2025-11-02

O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine
• EN300-1926303
• 2229630-60-6
• SCHEMBL1556938
• O-[(2-bromo-1,3-thiazol-4-yl)methyl]hydroxylamine

• Inchi： 1S/C4H5BrN2OS/c5-4-7-3(1-8-6)2-9-4/h2H,1,6H2
• InChI Key： NMECILYWQROPNI-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CON

Computed Properties

• Exact Mass: 207.93060g/mol
• Monoisotopic Mass: 207.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine

Comprehensive Guide to O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine (CAS 2229630-60-6): Properties, Applications, and Market Insights

O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine (CAS 2229630-60-6) is a specialized brominated thiazole derivative with growing importance in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic hydroxylamine family, featuring a unique combination of bromo-thiazole and hydroxylamine functional groups that make it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, especially in light of recent advances in precision agriculture and targeted therapeutics.

The molecular structure of O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine contains several pharmacologically relevant features: the thiazole ring provides aromatic stability and hydrogen-bonding capacity, while the bromine substituent offers opportunities for further functionalization through cross-coupling reactions. Current studies focus on its role in developing next-generation antimicrobials, addressing the global challenge of antibiotic resistance - a topic frequently searched in scientific databases and AI platforms. The compound's hydroxylamine moiety also makes it valuable for creating nitrogen-oxygen containing scaffolds, which are increasingly important in modern medicinal chemistry.

From a synthetic chemistry perspective, CAS 2229630-60-6 demonstrates excellent reactivity in nucleophilic substitution and cyclization reactions. Recent publications highlight its utility in constructing complex heterocycles, particularly those with potential biological activity. The compound's stability under various conditions makes it suitable for high-throughput screening applications, aligning with current industry trends toward automated synthesis and AI-assisted drug design - keywords that consistently rank high in chemistry-related searches.

The market for brominated thiazole derivatives like O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine has shown steady growth, driven by increasing R&D investments in small molecule therapeutics and agrochemical innovations. Analytical data reveals growing patent activity surrounding similar structures, particularly in applications addressing plant disease resistance and metabolic pathway modulation. These areas correspond to frequently searched topics in agricultural chemistry forums and professional networks.

Quality control of CAS 2229630-60-6 typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR characterization. The compound's spectral properties have been well-documented, with the bromine isotope pattern serving as a distinctive marker in mass spectral analysis. These characterization methods are crucial for researchers who frequently search for compound verification protocols and analytical standards in their work.

Environmental and handling considerations for O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine follow standard laboratory safety protocols for organic intermediates. While not classified as hazardous under normal research conditions, proper ventilation and personal protective equipment are recommended during handling - a practical concern often searched by laboratory technicians and students new to working with such compounds.

Future research directions for this compound likely involve exploring its structure-activity relationships in greater depth, particularly in combination with emerging cheminformatics tools and machine learning approaches to molecular design. The scientific community's growing interest in fragment-based drug discovery (another high-search-volume term) positions CAS 2229630-60-6 as a potentially valuable scaffold for developing novel bioactive molecules with improved target specificity and pharmacokinetic profiles.

For synthetic chemists and researchers, understanding the reactivity patterns of O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine can provide strategic advantages in designing efficient synthetic routes. Recent literature suggests particular promise in metal-catalyzed coupling reactions, where the bromothiazole moiety serves as an excellent coupling partner. These methodologies align with current industry priorities around atom economy and green chemistry principles, topics that generate significant engagement in chemistry education and professional development contexts.

In conclusion, O-(2-bromo-1,3-thiazol-4-yl)methylhydroxylamine (CAS 2229630-60-6) represents an important chemical building block with diverse applications across multiple research fields. Its combination of structural features and synthetic versatility makes it particularly relevant in today's research landscape, where scientists increasingly search for compounds that can bridge medicinal chemistry and materials science applications. As research continues, this compound will likely play a role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.